Cas no 130017-93-5 (9,N,N,N'',N''-PENTAPHENYL-9H-CARBAZOLE-2,7-DIAMINE)

• Product Name: 9,N,N,N'',N''-PENTAPHENYL-9H-CARBAZOLE-2,7-DIAMINE
• CAS No: 130017-93-5
• MF: C₄₂H₃₁N₃
• MW: 577.715649843216
• CID: 898307
• PubChem ID: 53412229
• Update Time: 2025-05-23

9,N,N,N'',N''-PENTAPHENYL-9H-CARBAZOLE-2,7-DIAMINE Chemical and Physical Properties

Names and Identifiers

• 9,N,N,N'',N''-PENTAPHENYL-9H-CARBAZOLE-2,7-DIAMINE
• 2-N,2-N,7-N,7-N,9-pentakis-phenylcarbazole-2,7-diamine
• 9,N,N,N',N'-PENTAPHENYL-9H-CARBAZOLE-2,7-DIAMINE
• SCHEMBL10132175
• DTXSID30696556
• N2,N2,N7,N7,9-PENTAPHENYL-9H-CARBAZOLE-2,7-DIAMINE
• 130017-93-5
• N~2~,N~2~,N~7~,N~7~,9-Pentaphenyl-9H-carbazole-2,7-diamine

• Inchi： 1S/C42H31N3/c1-6-16-32(17-7-1)43(33-18-8-2-9-19-33)37-26-28-39-40-29-27-38(31-42(40)45(41(39)30-37)36-24-14-5-15-25-36)44(34-20-10-3-11-21-34)35-22-12-4-13-23-35/h1-31H
• InChI Key： CHUUVLSAOHDTHV-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C2C=C(C=CC=2C2=CC=C(C=C12)N(C1C=CC=CC=1)C1C=CC=CC=1)N(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 577.25200
• Monoisotopic Mass: 577.251798002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 45
• Rotatable Bond Count: 7
• Complexity: 790
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.5
• Topological Polar Surface Area: 11.4Ų

Experimental Properties

• PSA: 11.41000
• LogP: 11.72330

Additional information on 9,N,N,N'',N''-PENTAPHENYL-9H-CARBAZOLE-2,7-DIAMINE

9,N,N,N'',N''-PENTAPHENYL-9H-CARBAZOLE-2,7-DIAMINE: A Comprehensive Overview

The compound with CAS No. 130017-93-5, commonly referred to as 9,N,N,N'',N''-PENTAPHENYL-9H-CARBAZOLE-2,7-DIAMINE, is a highly specialized organic material that has garnered significant attention in the fields of materials science and organic electronics. This compound is notable for its unique chemical structure, which combines the carbazole backbone with multiple phenyl groups, endowing it with exceptional electronic properties. Recent studies have highlighted its potential applications in advanced materials such as organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and electronic devices.

The chemical structure of 9,N,N,N'',N''-PENTAPHENYL-9H-CARBAZOLE-2,7-DIAMINE is characterized by a central carbazole ring system with five phenyl groups attached at specific positions. This arrangement not only enhances the molecule's stability but also significantly influences its electronic properties. The presence of multiple phenyl groups contributes to increased conjugation length, which is crucial for achieving desirable optical and electronic characteristics. Recent research has demonstrated that this compound exhibits excellent charge transport properties, making it a promising candidate for use in high-performance electronic devices.

From a physical properties perspective, 9,N,N,N'',N''-PENTAPHENYL-9H-CARBAZOLE-2,7-DIAMINE demonstrates a high degree of thermal stability and mechanical robustness. These attributes are essential for applications in extreme environmental conditions or high-stress scenarios. Additionally, the compound's optical properties have been extensively studied, revealing strong absorption bands in the visible spectrum, which further underscore its potential in optoelectronic applications.

In terms of applications, this compound has found significant utility in the development of advanced materials for organic electronics. For instance, recent studies have explored its use as a hole transport layer (HTL) in OLEDs, where it has demonstrated superior performance compared to traditional materials. The ability to efficiently transport charges while maintaining stability under operational conditions makes it an ideal choice for such applications. Furthermore, its application in OPVs has shown promise due to its ability to facilitate efficient charge separation and transport at the donor-acceptor interface.

The synthesis of 9,N,N,N'',N''-PENTAPHENYL-9H-CARBAZOLE-2,7-DIAMINE involves a multi-step process that typically begins with the preparation of the carbazole core followed by successive substitution reactions to introduce the phenyl groups. Recent advancements in synthetic methodologies have enabled higher yields and improved purity levels, which are critical for achieving consistent performance in electronic devices.

From a toxicological standpoint, studies have indicated that 9,N,N,N'',N''-PENTAPHENYL-9H-CARBAZOLE-2,7-DIAMINE exhibits low toxicity levels under normal handling conditions. This makes it suitable for use in commercial applications where human exposure is a concern. However, as with all chemical compounds, proper handling procedures should be followed to ensure safety.

In conclusion, 9,N,N,N'',N''-PENTAPHENYL-9H-CARBAZOLE-2,7-DIAMINE represents a cutting-edge material with vast potential across multiple domains of organic electronics. Its unique chemical structure and favorable physical properties position it as a key player in the development of next-generation electronic devices. As research continues to uncover new applications and optimize its performance characteristics, this compound is poised to make significant contributions to the field of materials science.